3-(4-Amino-3-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid

• IUPAC Name: 3-[4-amino-3-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-5-oxo-1,2,4-triazin-6-yl]propanoic acid
• InChI: InChI=1S/C15H16ClN5O5S/c1-26-11-4-2-8(16)6-10(11)18-12(22)7-27-15-20-19-9(3-5-13(23)24)14(25)21(15)17/h2,4,6H,3,5,7,17H2,1H3,(H,18,22)(H,23,24)
• InChI Key: VYIYZJQVKFAHAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(C(=O)N2N)CCC(=O)O
• Molecular Formula: C15H16ClN5O5S
• Molecular Weight: 413.8 g/mol
• CAS No.: 886954-16-1

Description

3-(4-Amino-3-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid is a useful research compound. Its molecular formula is C15H16ClN5O5S and its molecular weight is 413.83. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Novel 1,2,4-triazole derivatives, including compounds with structural similarities to the specified chemical, have shown promising antimicrobial activities against various microorganisms. The synthesis of such compounds often involves the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to derivatives with good or moderate activities against test microorganisms (Bektaş et al., 2007).

Anticancer Activity

• S-glycosyl and S-alkyl derivatives of 1,2,4-triazinone compounds have been synthesized and shown significant in vitro anticancer activities. Some derivatives were identified as active cytotoxic agents against different cancer cell lines, highlighting the potential of these compounds in cancer treatment research (Saad & Moustafa, 2011).

Polymer Modification

• The modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reaction with various amine compounds, including those related to the specified chemical, has been explored. This research aims at enhancing the thermal stability and biological activities of polymers for potential medical applications (Aly & El-Mohdy, 2015).

Synthesis of Complex Organic Molecules

• The synthesis of 2-oxazolines from carboxylic acids using 2-chloro-4,6-dimethoxy-1,3,5-triazine under mild conditions demonstrates the use of triazine derivatives in creating complex organic molecules. This method highlights the versatility of triazine-based compounds in organic synthesis (Bandgar & Pandit, 2003).